(S)-halothane
Description
(S)-halothane is a halothane. It is an enantiomer of a (R)-halothane.
Properties
Molecular Formula |
C2HBrClF3 |
|---|---|
Molecular Weight |
197.38 g/mol |
IUPAC Name |
(2S)-2-bromo-2-chloro-1,1,1-trifluoroethane |
InChI |
InChI=1S/C2HBrClF3/c3-1(4)2(5,6)7/h1H/t1-/m1/s1 |
InChI Key |
BCQZXOMGPXTTIC-PVQJCKRUSA-N |
Isomeric SMILES |
[C@H](C(F)(F)F)(Cl)Br |
SMILES |
C(C(F)(F)F)(Cl)Br |
Canonical SMILES |
C(C(F)(F)F)(Cl)Br |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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